Cas no 33105-93-0 (Di-tert-butyl ethane-1,2-diyldicarbamate)
Di-tert-butyl ethane-1,2-diyldicarbamate Chemical and Physical Properties
Names and Identifiers
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- Di-tert-butyl ethane-1,2-diyldicarbamate
- CARBAMIC ACID, N,N'-1,2-ETHANEDIYLBIS-, C,C'-BIS(1,1-DIMETHYLETHYL) ESTER
- N,N'-Bis(tert-butoxycarboxyl)-1,2-diaminoethane
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- MDL: MFCD08694623
- Inchi: 1S/C12H24N2O4/c1-11(2,3)17-9(15)13-7-8-14-10(16)18-12(4,5)6/h7-8H2,1-6H3,(H,13,15)(H,14,16)
- InChI Key: CYEYQHANGHLVOW-UHFFFAOYSA-N
- SMILES: O(C(NCCNC(=O)OC(C)(C)C)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
Experimental Properties
- Density: 1.035±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 138-141 ºC
- Solubility: Slightly soluble (1.8 g/l) (25 º C),
Di-tert-butyl ethane-1,2-diyldicarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D858567-1g |
Di-tert-butyl ethane-1,2-diyldicarbamate |
33105-93-0 | ≥95% | 1g |
¥532.80 | 2022-01-10 | |
| ChemScence | CS-0046876-1g |
di-tert-Butyl ethane-1,2-diyldicarbamate |
33105-93-0 | 1g |
$63.0 | 2022-04-27 | ||
| ChemScence | CS-0046876-5g |
di-tert-Butyl ethane-1,2-diyldicarbamate |
33105-93-0 | 5g |
$220.0 | 2022-04-27 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D858567-250mg |
Di-tert-butyl ethane-1,2-diyldicarbamate |
33105-93-0 | ≥95% | 250mg |
¥178.20 | 2022-01-10 | |
| TRC | D427233-2.5g |
Di-tert-butyl Ethane-1,2-diyldicarbamate |
33105-93-0 | 2.5g |
$ 50.00 | 2022-06-05 | ||
| TRC | D427233-5g |
Di-tert-butyl Ethane-1,2-diyldicarbamate |
33105-93-0 | 5g |
$ 65.00 | 2022-06-05 | ||
| TRC | D427233-25g |
Di-tert-butyl Ethane-1,2-diyldicarbamate |
33105-93-0 | 25g |
$ 115.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | Y0982279-10g |
Di-tert-butyl ethane-1,2-diyldicarbamate |
33105-93-0 | 95% | 10g |
$600 | 2024-08-02 | |
| eNovation Chemicals LLC | D954712-5g |
Di-tert-butyl ethane-1,2-diyldicarbamate |
33105-93-0 | 95% | 5g |
$260 | 2024-06-07 | |
| eNovation Chemicals LLC | D954712-25g |
Di-tert-butyl ethane-1,2-diyldicarbamate |
33105-93-0 | 95% | 25g |
$870 | 2024-06-07 |
Di-tert-butyl ethane-1,2-diyldicarbamate Suppliers
Di-tert-butyl ethane-1,2-diyldicarbamate Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on Di-tert-butyl ethane-1,2-diyldicarbamate
Recent Advances in the Application of Di-tert-butyl ethane-1,2-diyldicarbamate (CAS: 33105-93-0) in Chemical Biology and Pharmaceutical Research
Di-tert-butyl ethane-1,2-diyldicarbamate (CAS: 33105-93-0) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its tert-butyl-protected carbamate groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, peptide synthesis, and as a protective group in organic transformations, highlighting its importance in modern medicinal chemistry.
One of the key areas of research involving Di-tert-butyl ethane-1,2-diyldicarbamate is its role in the synthesis of peptide-based therapeutics. The tert-butyl carbamate (Boc) groups in this compound provide excellent protection for amine functionalities during peptide coupling reactions, ensuring high yields and minimal side reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the solid-phase synthesis of complex peptides, which are increasingly being used as targeted therapies for cancers and metabolic disorders.
In addition to peptide synthesis, recent advancements have highlighted the compound's potential in prodrug design. Researchers have utilized Di-tert-butyl ethane-1,2-diyldicarbamate as a scaffold to develop prodrugs with improved pharmacokinetic properties. For instance, a study in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful incorporation of this compound into a prodrug system for enhanced delivery of antiviral agents, showcasing its ability to modulate drug release profiles and improve bioavailability.
Another notable application of Di-tert-butyl ethane-1,2-diyldicarbamate lies in its use as a building block for the development of novel enzyme inhibitors. The compound's structural features allow for the introduction of diverse functional groups, enabling the design of highly specific inhibitors. A recent publication in ACS Chemical Biology (2024) detailed the synthesis of a series of protease inhibitors using this compound, which exhibited potent activity against disease-relevant enzymes, opening new avenues for therapeutic intervention.
Beyond its synthetic utility, Di-tert-butyl ethane-1,2-diyldicarbamate has also been investigated for its role in chemical biology studies. Its stability and compatibility with various reaction conditions make it an ideal candidate for labeling and tracking biomolecules in cellular environments. A 2023 study in Chemical Communications utilized this compound to develop fluorescent probes for real-time imaging of enzymatic activity, providing valuable insights into cellular processes and disease mechanisms.
In conclusion, Di-tert-butyl ethane-1,2-diyldicarbamate (CAS: 33105-93-0) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its multifaceted applications, ranging from peptide synthesis to prodrug design and enzyme inhibition, underscore its significance in advancing drug discovery and development. Future research is expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies, solidifying its role as a cornerstone in modern pharmaceutical chemistry.
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